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Compound of Interest

Compound Name: Glu-Lys

Cat. No.: B1336564 Get Quote

For researchers and scientists in the fast-paced world of drug development, the safe and

efficient handling of chemical compounds is paramount. This guide provides essential,

immediate safety and logistical information for the dipeptide Glu-Lys, ensuring the integrity of

your research and the safety of your laboratory personnel.

Immediate Safety and Handling Protocols
While Glu-Lys, a dipeptide composed of glutamic acid and lysine, is not classified as a

hazardous substance, adherence to standard laboratory safety protocols is crucial.[1][2][3]

Always consult your institution's specific Safety Data Sheet (SDS) and chemical hygiene plan

before handling.[2]

Personal Protective Equipment (PPE):

The following personal protective equipment is recommended when handling Glu-Lys in solid

(lyophilized powder) or solution form to minimize exposure and prevent contamination.
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PPE Category Item Specifications and Use

Hand Protection Nitrile Gloves

Wear standard laboratory

gloves to prevent skin contact

and contamination of the

product.[4] The selection of

suitable gloves also depends

on the specific laboratory

conditions and manufacturer's

recommendations.[1]

Eye Protection
Safety Glasses with Side

Shields

Protects eyes from potential

splashes or airborne particles.

[5][6]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect clothing and

skin from accidental spills.[5]

[6]

Respiratory Protection Not generally required

In situations where dust may

be generated (e.g., weighing

large quantities) and

ventilation is insufficient, a

NIOSH-approved respirator

may be necessary.[1][7]

Handling Lyophilized Glu-Lys:

Glu-Lys, particularly in its lyophilized form, is hygroscopic, meaning it readily absorbs moisture

from the air.[8][9] To maintain the integrity of the compound:

Equilibration: Before opening, allow the container of lyophilized Glu-Lys to warm to room

temperature, preferably in a desiccator, to prevent condensation.[4][9][10]

Weighing: Conduct weighing operations in a clean, dry environment. Handle the powder

carefully to minimize the generation of dust.
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Storage: Store lyophilized Glu-Lys in a tightly sealed container at -20°C or lower, protected

from light.[8][9][11] For peptides containing Glu and Lys, storage in a desiccated

environment is recommended.[8][9]

Preparing Glu-Lys Solutions:

Solvent Selection: Use sterile, purified water or a suitable buffer for reconstitution.[4] The

Certificate of Analysis (COA) for your specific product may recommend an appropriate

solvent.[8]

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the peptide, it is best

practice to aliquot the stock solution into single-use volumes.[8][9]

Storage of Solutions: Peptide solutions are significantly less stable than their lyophilized

form.[8] If storage is necessary, use sterile buffers at a pH of 5-6, and store the aliquots at

-20°C.[9][10]

Operational Workflow for Handling Glu-Lys
The following diagram outlines the standard operating procedure for the safe handling of Glu-
Lys, from initial receipt to final disposal.
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Glu-Lys Handling Workflow
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Caption: Workflow for the safe handling of Glu-Lys.

Disposal Plan
Proper disposal of chemical waste is essential for laboratory safety and environmental

protection.

Solid Glu-Lys Waste:
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Waste Segregation: Ensure that solid Glu-Lys waste is not mixed with hazardous materials.

[2]

Containerization: Collect solid waste in a clearly labeled, sealed container. The label should

identify the contents as "Glu-Lys" and "Non-Hazardous Waste."[2]

Final Disposal: Dispose of the container in the designated non-hazardous laboratory trash, in

accordance with your institution's guidelines.[2]

Aqueous Glu-Lys Solutions:

Institutional Approval: Before any drain disposal, obtain explicit approval from your

institution's Environmental Health and Safety (EHS) department.[2]

Dilution: If approved, dilute the Glu-Lys solution with a large volume of water (e.g., at least

20 parts water to 1 part solution).[2]

Drain Disposal: Slowly pour the diluted solution into the laboratory sink with cold water

running.[2]

Alternative for Unapproved Drain Disposal: If drain disposal is not permitted, collect the

aqueous waste in a labeled, sealed container for disposal through your institution's non-

hazardous chemical waste stream.[3]

Contaminated Materials:

All disposable items that have come into contact with Glu-Lys, such as gloves, weigh boats,

and pipette tips, should be collected in a designated hazardous waste container if

institutional policy dictates, or in the non-hazardous waste if confirmed to be non-hazardous.

[7]

Disclaimer: This information is intended as a guide. Always prioritize and adhere to the specific

protocols and regulations established by your institution's Environmental Health and Safety

(EHS) department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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